Cas no 748797-09-3 (Ethyl 3-(pyrrolidin-3-yl)propanoate)

• Product Name: Ethyl 3-(pyrrolidin-3-yl)propanoate
• CAS No: 748797-09-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD08234794
• CID: 561196
• PubChem ID: 53428732
• Update Time: 2025-08-03

Ethyl 3-(pyrrolidin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(pyrrolidin-3-yl)propanoate
• 3-Pyrrolidinepropanoicacid, ethyl ester
• ethyl 3-pyrrolidin-3-ylpropanoate
• methyl 3-(pyrrolidin-3-yl)propanoate
• FT-0693315
• SCHEMBL1410339
• DTXSID90699866
• GJAJJYCKXBUKIF-UHFFFAOYSA-N
• EN300-871729
• AKOS006286479
• 748797-09-3

• MDL： MFCD08234794
• Inchi： 1S/C9H17NO2/c1-2-12-9(11)4-3-8-5-6-10-7-8/h8,10H,2-7H2,1H3
• InChI Key： GJAJJYCKXBUKIF-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1CNCC1)=O

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 38.33000
• LogP: 1.26800

Additional information on Ethyl 3-(pyrrolidin-3-yl)propanoate

Ethyl 3-(pyrrolidin-3-yl)propanoate (CAS No. 748797-09-3): A Comprehensive Overview

Ethyl 3-(pyrrolidin-3-yl)propanoate (CAS No. 748797-09-3) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules. The ethyl moiety and the pyrrolidin-3-yl substituent contribute to its distinct chemical profile, making it a valuable intermediate in various synthetic pathways.

The molecular structure of Ethyl 3-(pyrrolidin-3-yl)propanoate consists of a propanoate ester linked to a pyrrolidine ring. This configuration imparts flexibility and reactivity, enabling its use in the construction of more complex molecules. The pyrrolidine ring, a six-membered heterocyclic compound containing nitrogen, is known for its ability to mimic biological functionalities, making it a popular scaffold in medicinal chemistry.

In recent years, Ethyl 3-(pyrrolidin-3-yl)propanoate has been extensively studied for its role in the development of novel therapeutic agents. Its structural features make it a suitable candidate for modulating various biological targets, including enzymes and receptors involved in metabolic and neurological disorders. For instance, research has indicated that derivatives of this compound may exhibit potential in the treatment of conditions such as depression and anxiety due to their interaction with serotonin receptors.

The pharmaceutical industry has shown particular interest in leveraging Ethyl 3-(pyrrolidin-3-yl)propanoate as a building block for drug candidates. Its versatility allows for modifications that can enhance pharmacokinetic properties, such as solubility and bioavailability. Additionally, the compound's stability under various conditions makes it an attractive choice for industrial-scale synthesis.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 3-(pyrrolidin-3-yl)propanoate. Molecular modeling studies have demonstrated its potential binding affinity to certain protein targets, providing insights into its mechanism of action. These studies not only aid in rational drug design but also contribute to a deeper understanding of how small molecules interact with biological systems.

The synthesis of Ethyl 3-(pyrrolidin-3-yl)propanoate involves well-established organic reactions, including esterification and nucleophilic substitution. The process typically requires high-purity starting materials and controlled reaction conditions to ensure optimal yields. Advances in synthetic methodologies have enabled more efficient and sustainable production methods, aligning with global efforts to minimize environmental impact.

In conclusion, Ethyl 3-(pyrrolidin-3-yl)propanoate (CAS No. 748797-09-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural attributes and potential biological activities position it as a key intermediate in the development of novel therapeutics. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in addressing complex medical challenges.